Cas no 22418-77-5 (2-Butenoic acid, 4-oxo-)

• Product Name: 2-Butenoic acid, 4-oxo-
• CAS No: 22418-77-5
• MF: C₄H₄O₃
• MW: 100.072761535645
• CID: 238733
• PubChem ID: 74088
• Update Time: 2025-04-19

2-Butenoic acid, 4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-oxo-
• DTXSID001023308
• 22418-77-5
• beta-formylacrylic acid
• 4-Oxo-2-butenoic acid

• Inchi： 1S/C4H4O3/c5-3-1-2-4(6)7/h1-3H,(H,6,7)
• InChI Key： ZOIRMVZWDRLJPI-UHFFFAOYSA-N
• SMILES： OC(C=CC=O)=O

Computed Properties

• Exact Mass: 100.01602
• Monoisotopic Mass: 100.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids